1-Benzothiophene-3-carboxylic acid

• IUPAC Name: 1-benzothiophene-3-carboxylic acid
• InChI: InChI=1S/C9H6O2S/c10-9(11)7-5-12-8-4-2-1-3-6(7)8/h1-5H,(H,10,11)
• InChI Key: DRBLTQNCQJXSNU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CS2)C(=O)O
• Molecular Formula: C9H6O2S
• DSSTOX Substance ID: DTXSID50345034
• Molecular Weight: 178.21 g/mol
• CAS RN: 5381-25-9

Description

Synthesis Analysis

The synthesis of 1-Benzothiophene-3-carboxylic acid derivatives has been explored through various novel and modified methods. These methods include the assembly of the heterocyclic core and the functionalization of position 3 of benzothiophene, highlighting the versatility and adaptability in synthesizing these compounds (Litvinova & Tikhomirov, 2021).

Molecular Structure Analysis

A detailed structural analysis of this compound revealed a complex 3D arrangement characterized by hydrogen-bonded dimers. These dimers interact through acid-acid homosynthons and are further connected by C–H⋯O hydrogen bonds, showcasing the intricate molecular architecture and interaction dynamics of this compound (Dugarte-Dugarte et al., 2021).

Chemical Reactions and Properties

The chemical reactivity of this compound is highlighted by its participation in various chemical reactions, including palladium-catalyzed oxidative vinylation. This process efficiently proceeds through directed C-H bond cleavage to yield regioselective vinylation products, demonstrating the compound's significant role in synthetic chemistry (Ueyama et al., 2011).

Physical Properties Analysis

The physical properties of this compound derivatives, such as crystalline structure and stability, are influenced by O-H…O, C-H…O, and S-H…O hydrogen bonding interactions. These interactions contribute to the overall stability and physical characteristics of the compound, making it an area of interest for material science and pharmaceutical applications (Sagaama & ISSAOUI, 2020).

Chemical Properties Analysis

The chemical properties of this compound are further elaborated through computational analysis, including molecular docking and intermolecular interactions energy studies. These studies provide insights into the pharmaceutical properties, highlighting the compound's potential in drug design and development (Sagaama & ISSAOUI, 2020).

Scientific Research Applications

Crystal Structure and Pharmacological Activities

1-Benzothiophene derivatives, including 1-Benzothiophene-2-carboxylic acid, are notable for their range of pharmacological activities and therapeutic effectiveness in treating various diseases. A study focused on the crystal structure of a new polymorph of this compound, highlighting its complex 3D arrangement and potential pharmacological applications (Dugarte-Dugarte et al., 2021).

Synthesis Methods

Innovative and modified methods for synthesizing 1-Benzothiophene-3-carboxylic acid derivatives have been the subject of recent research. These methods encompass both the assembly of the heterocyclic core and the functionalization at the 3rd position of benzothiophene, which is crucial for its varied applications (Litvinova & Tikhomirov, 2021).

Electropolymerization and Sensor Applications

Research into the electropolymerization of carboxylated conducting polymer/carbon nanotubes composites, including derivatives of benzothiophene like thianaphthene-2-carboxylic acid, has shown promising applications in the field of sensors. These composites exhibit improved properties and are useful for constructing immunosensors for detecting human IgG (Netsuwan et al., 2013).

Chemical Synthesis and Modification

Various chemical synthesis techniques have been explored for this compound and its derivatives. For instance, 3-Methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid was synthesized from its 3-formyl derivative using a chemoselective reduction process, demonstrating the versatility of these compounds in chemical synthesis (Jayaraman, Sridharan, & Nagappan, 2010).

Molecular Docking and Computational Analysis

A comprehensive theoretical study including molecular docking analysis was conducted on the monomeric and dimeric structures of 1-Benzothiophene-2-carboxylic acid. This research provides insight into the molecular geometry, vibrational, pharmaceutical, and electronic properties of these structures, contributing significantly to our understanding of their potential applications (Sagaama & Issaoui, 2020).

Application in Organic Semiconductors

Research on benzo[1,2-b:4,5-b']bis[b]benzothiophenes, synthesized through a simple procedure, highlights their potential as solution-processable organic semiconductors for field-effect transistors. This demonstrates the applicability of benzothiophene derivatives in advanced electronic devices (Gao et al., 2008).

Mechanism of Action

Mode of Action

• Intramolecular Heterocyclization :
  • Tandem Rh-catalyzed intramolecular heterocyclization of o-alkynyl-S-(methoxymethyl)thiophenols followed by the addition of isocyanates leads to substituted 1-benzothiophene-3-carboxamides .
• Thioarylation :
  • Intramolecular thioarylation of α-substituted (o-bromoaryl)thioacetamides provides a convenient route to benzothiophenes .
• Ullmann Cross Coupling :
  • A CuBr/1,10-Phen-catalyzed Ullmann cross coupling yields 2-aminobenzothiophenes, including esters of 3-carboxylic acids .
• Two-Step Synthesis :
  • A proposed two-step method involves condensing arylacetic acid esters with methyl esters of dithiocarboxylic acids to synthesize 1-benzothiophene-3-carboxylic acid esters .

Safety and Hazards

1-Benzothiophene-3-carboxylic acid causes skin irritation and serious eye irritation. It may also cause respiratory irritation.

Future Directions

The microreview is devoted to novel and modified methods for the synthesis of 1-benzothiophene-3-carboxylic acid derivatives including both the assembly of the heterocyclic core and the functionalization of position 3 of benzothiophene. The possibility of adapting the outlined methods for the synthesis of other polyaromatic systems with biological activity increases the value of this review for a wide range of synthetic chemists.

Synthesis routes and methods I

Procedure details

A solution of 3-bromobenzothiophene (0.40 mole, (D15)) and methyl iodide (25 ml, 0.40 mole) in dry ether (400 ml) was added to a stirred mixture of magnesium turnings (24 g, 1.0 mole) and dry ether (100 ml) under nitrogen, at such a rate as to maintain a steady reflux. After the addition was complete, the reaction mixture was heated under reflux for 30 minutes and then allowed to cool to room temperature. The solution was diluted with dry toluene (500 ml) and stirred vigorously as dry carbon dioxide was bubbled through over 3 hours. The thick precipitate which formed was dissolved by the addition of dilute hydrochloric acid and the organic layer was then separated. The aqueous solution was extracted with ethyl acetate (2×300 ml) and all the organic solutions were then combined and extracted with 10% sodium carbonate solution (4×300 ml). The aqueous extracts were combined, washed with ether (2×200 ml) and then acidified with dilute hydrochloric acid. The precipitate was filtered off, washed with water and then dried under vacuum to give the title compound as a white solid (31.2 g, 44%) m.p. 171°-173°.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

To a methanol (100 mL) solution of 1-benzothiophene-3-carboxylic acid methyl ester (20.6 g, 107 mmol), tetrahydrofuran (200 mL), water (100 mL) and lithium hydroxide (9.00 g, 214 mmol) were added at room temperature, and the mixture was stirred for 15 hours at room temperature. 1N-hydrochloric acid (214 mL, 214 mmol) was added to the reaction liquor, and then methanol was distilled off under reduced pressure. To the obtained aqueous layer, 1N-hydrochloric acid (50 mL, 50 mmol) was added, and the solids generated therefrom were collected by filtration, washed with water, and then dried for two days at 50° C. using a vacuum pump, to obtain the title compound (19.1 g, 100%) as a solid.

Synthesis routes and methods IV

Procedure details

3-bromothianaphthene (1.63 g, 7.65 mmol) was dissolved in anhydrous ether (30 ml) and n-BuLi (2.5 M, 3.5 ml, 8.65 mmol) was added to the solution at −78° C. The mixture was stirred at −78° C. for 10 min, and then the reaction solution was slowly added to an excessive amount of dry ice dissolved in anhydrous ether (140) under nitrogen conditions. The mixture was heated to room temperature for 1 hour, and then stirred at room temperature for another 2 hours. After the reaction was completed, the product was washed, filtered, and dried to obtain benzo[b]thiophene-3-carboxylic acid (805 mg, 4.51 mmol).

Q & A

Q1: What is the main focus of the research presented in the paper "New methods for synthesis of 1-benzothiophene-3-carboxylic acid derivatives (microreview)"?

A1: The research focuses on new synthetic methods for creating derivatives of this compound []. This suggests that the paper explores different chemical reactions and strategies to modify the core structure of this compound, potentially leading to compounds with altered properties and applications.